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Compound of Interest

Compound Name: 3-Ethyloctane

Cat. No.: B044116 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide to the proper disposal procedures for 3-
Ethyloctane, a flammable alkane used in various laboratory applications. Adherence to these

protocols is crucial for ensuring the safety of laboratory personnel, minimizing environmental

impact, and maintaining regulatory compliance. This information is intended to be a preferred

resource for laboratory safety and chemical handling, offering value beyond the product itself.

Immediate Safety and Hazard Information
3-Ethyloctane is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area.[1] All sources of ignition, such as open flames and spark-producing

equipment, must be eliminated from the handling and storage areas.[1] In the event of skin or

eye contact, flush the affected area with water for at least 15 minutes.[1] For detailed first-aid

measures, consult the Safety Data Sheet (SDS). Personal protective equipment (PPE),

including chemical-resistant gloves and safety goggles, should be worn when handling this

chemical.[1]

Quantitative Data for 3-Ethyloctane
The following table summarizes key quantitative data for 3-Ethyloctane to inform safe handling

and disposal procedures.
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Property Value

CAS Number 5881-17-4

Molecular Formula C₁₀H₂₂

Boiling Point 166.6 - 168 °C

Flash Point 38.2 °C

Density ~0.7 g/cm³

Operational Disposal Plan
The disposal of 3-Ethyloctane is regulated as a hazardous waste due to its flammability. It is

illegal and unsafe to dispose of flammable liquids down the drain or in regular trash.[2][3] The

primary method for disposal is through a licensed hazardous waste management company.

Step-by-Step Disposal Procedure:
Waste Identification and Segregation:

Clearly identify the waste as "Hazardous Waste - 3-Ethyloctane."

Segregate 3-Ethyloctane waste from other chemical waste streams to prevent accidental

mixing and reactions.

Store away from incompatible materials, particularly strong oxidizing agents. While a

specific list of incompatibilities for 3-Ethyloctane is not readily available, as a general

precaution for alkanes, it should be kept separate from strong acids, bases, and oxidizers.

Containerization:

Use a designated, properly labeled, and leak-proof container for collecting 3-Ethyloctane
waste. The container must be chemically compatible with hydrocarbons.

The container should be kept tightly closed except when adding waste to prevent the

release of flammable vapors.[1]
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Ensure the container is marked with the words "Hazardous Waste" and the full chemical

name, "3-Ethyloctane."

Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste accumulation.

The storage area should be away from heat, sparks, and open flames.

Follow all institutional and regulatory guidelines for the maximum allowable volume of

hazardous waste and the maximum accumulation time.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the waste manifest with an accurate description of the waste, including the

chemical name and quantity.

Ensure that the transport of the waste to the disposal facility is conducted in compliance

with Department of Transportation (DOT) regulations for hazardous materials.[4][5]

Experimental Protocols
While this document focuses on disposal, any experimental protocol generating 3-Ethyloctane
waste should incorporate the above disposal steps into its methodology to ensure a seamless

and safe workflow from experiment initiation to waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-Ethyloctane
waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of 3-Ethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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